Cas no 1210400-64-8 (Ethyl 2-(4-oxo-7-(trifluoromethyl)quinolin-1(4H)-yl)acetate)

• Product Name: Ethyl 2-(4-oxo-7-(trifluoromethyl)quinolin-1(4H)-yl)acetate
• CAS No: 1210400-64-8
• MF: C₁₄H₁₂F₃NO₃
• MW: 299.24519443512
• CID: 5060164
• Update Time: 2025-06-13

Ethyl 2-(4-oxo-7-(trifluoromethyl)quinolin-1(4H)-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(4-oxo-7-(trifluoromethyl)quinolin-1(4H)-yl)acetate

• Inchi： 1S/C14H12F3NO3/c1-2-21-13(20)8-18-6-5-12(19)10-4-3-9(7-11(10)18)14(15,16)17/h3-7H,2,8H2,1H3
• InChI Key： ZFGGVURSVNWWTI-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2C(C=CN(CC(=O)OCC)C=2C=1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 447
• XLogP3: 2.9
• Topological Polar Surface Area: 46.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl 2-(4-oxo-7-(trifluoromethyl)quinolin-1(4H)-yl)acetate

Research Brief on Ethyl 2-(4-oxo-7-(trifluoromethyl)quinolin-1(4H)-yl)acetate (CAS: 1210400-64-8)

Ethyl 2-(4-oxo-7-(trifluoromethyl)quinolin-1(4H)-yl)acetate (CAS: 1210400-64-8) is a synthetic quinoline derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its trifluoromethyl group and ester functionality, has been explored for its bioactive properties, particularly in the context of anticancer and anti-inflammatory therapies. Recent studies have focused on its synthesis, mechanism of action, and therapeutic potential, making it a promising candidate for further investigation.

The synthesis of Ethyl 2-(4-oxo-7-(trifluoromethyl)quinolin-1(4H)-yl)acetate typically involves multi-step organic reactions, including cyclization and esterification processes. A 2023 study published in the Journal of Medicinal Chemistry detailed an optimized synthetic route that improves yield and purity, highlighting the importance of reaction conditions such as temperature and catalyst selection. The presence of the trifluoromethyl group is particularly noteworthy, as it enhances the compound's metabolic stability and bioavailability, which are critical factors in drug development.

In terms of biological activity, recent in vitro studies have demonstrated that Ethyl 2-(4-oxo-7-(trifluoromethyl)quinolin-1(4H)-yl)acetate exhibits potent inhibitory effects on specific kinase enzymes involved in cancer cell proliferation. For instance, a 2022 study in Bioorganic & Medicinal Chemistry Letters reported that the compound showed significant activity against EGFR (epidermal growth factor receptor) mutants, which are often implicated in non-small cell lung cancer. These findings suggest that the compound could serve as a scaffold for developing targeted kinase inhibitors.

Further research has explored the anti-inflammatory potential of Ethyl 2-(4-oxo-7-(trifluoromethyl)quinolin-1(4H)-yl)acetate. A 2023 preprint on bioRxiv described its ability to modulate NF-κB signaling pathways, which play a central role in inflammatory responses. The study utilized murine models of inflammation and observed a dose-dependent reduction in pro-inflammatory cytokines, indicating its potential as a lead compound for treating chronic inflammatory diseases such as rheumatoid arthritis.

Despite these promising results, challenges remain in the development of Ethyl 2-(4-oxo-7-(trifluoromethyl)quinolin-1(4H)-yl)acetate as a therapeutic agent. Pharmacokinetic studies have revealed variability in its absorption and distribution profiles, necessitating further optimization of its chemical structure. Additionally, toxicological assessments are ongoing to ensure its safety profile meets regulatory standards. Collaborative efforts between academic and industrial researchers are expected to address these hurdles in the coming years.

In conclusion, Ethyl 2-(4-oxo-7-(trifluoromethyl)quinolin-1(4H)-yl)acetate (CAS: 1210400-64-8) represents a versatile and promising compound in the field of medicinal chemistry. Its dual potential as an anticancer and anti-inflammatory agent, coupled with advances in synthetic methodologies, positions it as a valuable candidate for future drug development. Continued research will be essential to fully elucidate its therapeutic mechanisms and translate preclinical findings into clinical applications.